1-Bromo-8-chloro-3-iodo-imidazo[1,5-a]pyrazine

• Molecular Formula: C6H2BrClIN3
• Molecular Weight: 358.36 g/mol
• IUPAC Name: 1-bromo-8-chloro-3-iodoimidazo[1,5-a]pyrazine
• InChI: InChI=1S/C6H2BrClIN3/c7-4-3-5(8)10-1-2-12(3)6(9)11-4/h1-2H
• InChI Key: CYQNZZZLZIUCKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(N=C2I)Br)C(=N1)Cl

Description

1-Bromo-8-chloro-3-iodo-imidazo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C6H2BrClIN3 and its molecular weight is 358.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 8-chloro-3-iodo-imidazo[1,5-a]pyrazine (730.0 mg, 2.61 mmol) in DMF (8.00 mL) was added NBS (557.9 mg, 3.13 mol) in 3 portions at 0° C. The resulting mixture was allowed to warm up to rt. and stirred at rt. for 2 hours. To the mixture was added 30 mL saturated NaHCO3 aq. solution, extracted with DCM (20 mL×3). Organic phase was combined and dried (Na2SO4) and evaporated to give crude material which was used in next step without further purification. 1H NMR (400 MHz, MeOD) δ 7.48 (d, J=5.1 Hz, 1H) 8.02 (d, J=5.1 Hz, 1H). MS (ES: m/z: 357.68, 359.67, 361.68 [MH+]. HPLC: tR=3.22 min (OpenLynx: polar—5 min).